Cas no 52888-70-7 (3-(3-Phenoxyphenyl)propionic acid)
52888-70-7 structure
Product Name:3-(3-Phenoxyphenyl)propionic acid
CAS No:52888-70-7
MF:C15H14O3
MW:242.269864559174
CID:1079201
PubChem ID:10514297
Update Time:2025-04-20
3-(3-Phenoxyphenyl)propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Phenoxyphenyl)propionic acid
- 1-bromo-3-(3-phenoxyphenyl)propane
- 3-(3-bromopropyl)diphenyl ether
- 3-(3-phenoxyphenyl)-1-bromopropane
- 3-(3-phenoxyphenyl)propanoic acid
- 3-(3-phenoxyphenyl)propyl bromide
- ACMC-20m7yg
- AGN-PC-00NWPQ
- Benzene, 1-(3-bromopropyl)-3-phenoxy-
- CTK0D7650
- SureCN9331970
- CCA88870
- OSCICYOINVFAOQ-UHFFFAOYSA-N
- CS-0434693
- 3-(3-phenoxyphenyl)propanoicAcid
- Benzenepropanoic acid, 3-phenoxy-
- F78973
- AKOS000206783
- 3-Phenoxy-benzenepropanoic acid
- SCHEMBL1205673
- 52888-70-7
- MFCD06823981
- DB-183641
- 3-Phenoxybenzenepropanoic acid
-
- MDL: MFCD06823981
- Inchi: 1S/C15H14O3/c16-15(17)10-9-12-5-4-8-14(11-12)18-13-6-2-1-3-7-13/h1-8,11H,9-10H2,(H,16,17)
- InChI Key: OSCICYOINVFAOQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1=CC=CC(=C1)CCC(=O)O
Computed Properties
- Exact Mass: 242.09432
- Monoisotopic Mass: 242.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 396.8±25.0 °C at 760 mmHg
- Flash Point: 148.7±16.7 °C
- PSA: 46.53
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-(3-Phenoxyphenyl)propionic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
3-(3-Phenoxyphenyl)propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00DHGW-500mg |
3-(3-Phenoxyphenyl)propionic acid |
52888-70-7 | 97% | 500mg |
$145.00 | 2025-02-11 | |
| Aaron | AR00DHGW-1g |
3-(3-Phenoxyphenyl)propionic acid |
52888-70-7 | 97% | 1g |
$214.00 | 2025-02-11 | |
| Aaron | AR00DHGW-5g |
3-(3-Phenoxyphenyl)propionic acid |
52888-70-7 | 97% | 5g |
$630.00 | 2025-02-11 | |
| 1PlusChem | 1P00DH8K-500mg |
3-(3-PHENOXYPHENYL)PROPIONIC ACID |
52888-70-7 | 97% | 500mg |
$135.00 | 2024-04-30 | |
| 1PlusChem | 1P00DH8K-1g |
3-(3-PHENOXYPHENYL)PROPIONIC ACID |
52888-70-7 | 97% | 1g |
$192.00 | 2024-04-30 | |
| 1PlusChem | 1P00DH8K-5g |
3-(3-PHENOXYPHENYL)PROPIONIC ACID |
52888-70-7 | 97% | 5g |
$551.00 | 2024-04-30 | |
| A2B Chem LLC | AG28068-1g |
3-(3-PHENOXYPHENYL)PROPIONIC ACID |
52888-70-7 | 98% | 1g |
$134.00 | 2024-04-19 | |
| A2B Chem LLC | AG28068-5g |
3-(3-PHENOXYPHENYL)PROPIONIC ACID |
52888-70-7 | 98% | 5g |
$298.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1505363-1g |
3-(3-Phenoxyphenyl)propanoic acid |
52888-70-7 | 95% | 1g |
¥960.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1505363-5g |
3-(3-Phenoxyphenyl)propanoic acid |
52888-70-7 | 95% | 5g |
¥2566.00 | 2024-05-10 |
3-(3-Phenoxyphenyl)propionic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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